![molecular formula C19H16ClN3O2 B2630665 3-(2-chlorophenyl)-6-(3,4-dihydroisoquinolin-2(1H)-yl)pyrimidine-2,4(1H,3H)-dione CAS No. 847398-32-7](/img/structure/B2630665.png)
3-(2-chlorophenyl)-6-(3,4-dihydroisoquinolin-2(1H)-yl)pyrimidine-2,4(1H,3H)-dione
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Description
3-(2-chlorophenyl)-6-(3,4-dihydroisoquinolin-2(1H)-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H16ClN3O2 and its molecular weight is 353.81. The purity is usually 95%.
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Scientific Research Applications
Green Synthesis Approaches
Salari, Hassanabadi, and Mosslemin (2017) developed a green and efficient synthesis method for trans-6-(4-chlorobenzoyl)-7-(aryl)-1,3-dimethyl-6,7-dihydrofuro[3,2-d]pyrimidine-2,4-diones. This method involves a one-pot condensation process using choline hydroxide as a catalyst, showcasing an eco-friendly approach to synthesizing complex pyrimidine derivatives (Salari, Hassanabadi, & Mosslemin, 2017).
Antimicrobial Applications
Faty, Rashed, and Youssef (2015) explored the antimicrobial properties of novel spiroisoquinoline and spiropyrido[4,3-d]pyrimidine derivatives. Their research highlights the potential of such compounds in combating microbial infections, emphasizing the relevance of pyrimidine derivatives in developing new antimicrobial agents (Faty, Rashed, & Youssef, 2015).
Antitumor Activities
Mukherjee et al. (2011) evaluated the antitumor efficacy of chloroalkyl 1H-benz[de]isoquinoline-1,3-diones, a class of compounds related to the one . Their findings suggest significant antineoplastic activity, indicating the potential of these compounds in cancer therapy (Mukherjee et al., 2011).
Photophysical Properties
Yan et al. (2017) investigated the photophysical properties of pyrimidine-phthalimide derivatives for pH-sensing applications. Their work provides insights into the use of such compounds in developing colorimetric pH sensors, highlighting the versatility of pyrimidine derivatives in sensor technology (Yan et al., 2017).
properties
IUPAC Name |
3-(2-chlorophenyl)-6-(3,4-dihydro-1H-isoquinolin-2-yl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2/c20-15-7-3-4-8-16(15)23-18(24)11-17(21-19(23)25)22-10-9-13-5-1-2-6-14(13)12-22/h1-8,11H,9-10,12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBJJSKKSNCXRBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C3=CC(=O)N(C(=O)N3)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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